Cas no 2640877-99-0 (N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide)

• Product Name: N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide
• CAS No: 2640877-99-0
• MF: C₁₁H₂₂N₂O₃S
• MW: 262.368981838226
• CID: 5316096
• PubChem ID: 155800430
• Update Time: 2025-07-24

N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6752-3390
• 2640877-99-0
• N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide
• AKOS040723822
• N-[1-(2-Methoxyethyl)-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C11H22N2O3S/c1-16-8-7-13-6-2-3-10(9-13)12-17(14,15)11-4-5-11/h10-12H,2-9H2,1H3
• InChI Key： SVCRHCICYFJEFE-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(CCOC)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 262.13511374g/mol
• Monoisotopic Mass: 262.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 372.4±52.0 °C(Predicted)
• pka: 10.83±0.20(Predicted)

Additional information on N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide

Comprehensive Analysis of N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide (CAS No. 2640877-99-0): Properties, Applications, and Research Insights

The compound N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide (CAS No. 2640877-99-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This sulfonamide derivative combines a piperidine core with a cyclopropane moiety, offering a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in small-molecule therapeutics and targeted drug design.

One of the key reasons for the growing interest in N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide is its potential role in addressing modern healthcare challenges. For instance, its structural flexibility makes it a candidate for modulating enzyme inhibition or receptor binding, topics frequently searched in academic and industrial circles. The inclusion of a methoxyethyl group enhances its solubility, a critical factor in drug formulation—a hot topic in pharmacokinetics optimization. These attributes position the compound as a subject of interest for researchers exploring novel therapeutic agents.

From a synthetic chemistry perspective, the preparation of CAS No. 2640877-99-0 involves multi-step organic transformations, highlighting its relevance to green chemistry and sustainable synthesis. Current literature emphasizes the need for atom-efficient methodologies and catalytic processes, both of which are applicable to this compound. Its cyclopropanesulfonamide segment also aligns with trends in ring-strain utilization, a concept gaining traction in mechanochemical studies and bioorthogonal chemistry.

In the context of computational chemistry, N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide serves as a model for studying conformational dynamics and molecular docking. These applications resonate with the increasing use of AI-driven drug discovery, where predictive modeling accelerates the identification of lead compounds. The compound’s three-dimensional structure offers insights into steric effects and hydrogen-bonding networks, making it a valuable case study for cheminformatics enthusiasts.

Beyond pharmaceuticals, this sulfonamide derivative has potential applications in agrochemicals and material science. Its thermal stability and electronic properties are under investigation for use in functional materials, such as organic semiconductors or polymeric additives. Such interdisciplinary relevance underscores its importance in both academic and industrial research, particularly in fields prioritizing molecular diversity and structure-property relationships.

In summary, N-[1-(2-methoxyethyl)piperidin-3-yl]cyclopropanesulfonamide (CAS No. 2640877-99-0) exemplifies the convergence of medicinal chemistry, synthetic innovation, and computational analysis. Its multifaceted applications address contemporary scientific queries, from drug bioavailability to material functionality, making it a compound worthy of continued exploration. As research evolves, this molecule may unlock new possibilities in precision medicine and smart materials, reflecting the dynamic nature of modern chemical sciences.